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Compound of Interest

Compound Name: Dibromofluoromethane

Cat. No.: B117605 Get Quote

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Dibromofluoromethane. It is intended for researchers, scientists,

and drug development professionals to ensure a safe laboratory environment.

Hazard Identification and Quantitative Data
Dibromofluoromethane is a chemical that requires careful handling due to its potential health

hazards.[1] It is classified as acutely toxic if swallowed or inhaled.[1]

Physical and Chemical Properties

Property Value

Chemical Formula CHBr₂F

CAS Number 1868-53-7

Molar Mass 192.83 g/mol

Boiling Point 64-65 °C

Melting Point -78°C[2]

Appearance Liquid[2]
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A comprehensive PPE plan is mandatory when handling Dibromofluoromethane to prevent

skin and eye contact, as well as inhalation.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[2] A face shield should also be used to protect

against splashes.[3]

Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[2] A chemically

resistant lab coat over long-sleeved clothing and long pants is essential. For situations with a

high risk of splashing, a chemical-resistant apron or coveralls should be worn.[4] Closed-toe

shoes are mandatory.[4]

Hand Protection: Wear chemically resistant gloves.[4] Gloves must be inspected prior to use.

Wash and dry hands after handling.[2]

Respiratory Protection: All handling should be conducted in a certified chemical fume hood.

[4] If there is a risk of exceeding exposure limits or if irritation is experienced, use a full-face

respirator with an appropriate cartridge.[2]

Operational and Disposal Plans
Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all safety precautions have been read and understood.

[4] Work in a well-ventilated area, preferably a chemical fume hood.[1]

Handling: Avoid contact with skin and eyes.[2] Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[2] Keep

the container upright to prevent leakage.[3]

Disposal Plan:

The disposal of Dibromofluoromethane must be conducted by a licensed and qualified

hazardous waste management company.[1]
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Waste Collection: Collect all Dibromofluoromethane waste, including contaminated

materials, in a dedicated, clearly labeled, and compatible waste container for "Halogenated

Solvents."[5]

Storage of Waste: Store the waste container in a designated satellite accumulation area

within the laboratory, placed in secondary containment to prevent spills.[5] Keep the

container tightly sealed when not in use and store it in a well-ventilated area.[5]

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for pickup by an approved hazardous waste vendor.[1]

Decontamination of Empty Containers: Triple-rinse empty containers with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.[1]

Emergency Procedures
First-Aid Measures:

If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2]

Following Skin Contact: Immediately remove all contaminated clothing. Wash off with soap

and plenty of water and consult a doctor.[2]

Following Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2]

Following Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[2]

Spill Management:

Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the

spill.[2]

Ventilate: Ensure adequate ventilation.[2]

Containment: For a small spill, use an inert absorbent material (e.g., sand, vermiculite) to

soak up the product.[5][6]
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Collection: Collect the absorbed material and place it into a designated hazardous waste

container for disposal.[5]

Clean-up: Clean the spill area thoroughly.[5]

Visual Workflow Diagrams
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Caption: Workflow for Handling Dibromofluoromethane.
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Caption: Emergency Response for Dibromofluoromethane Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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